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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preclinical data available for

SNAP 94847 hydrochloride, a potent and selective antagonist of the melanin-concentrating

hormone receptor 1 (MCHR1). The information presented herein is intended to support further

research and development efforts by providing a detailed summary of the compound's

pharmacological properties, experimental methodologies, and key preclinical findings.

Core Pharmacological Data
SNAP 94847 hydrochloride has been extensively characterized in a variety of in vitro and in

vivo preclinical models. The compound demonstrates high affinity and selectivity for the

MCHR1, leading to a range of physiological effects.

Table 1: In Vitro Binding Affinity and Selectivity
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Parameter Value Species Notes

Ki 2.2 nM Not Specified
Antagonist at MCHR1.

[1][2]

Kd 530 pM Not Specified
Antagonist at MCHR1.

[1][2]

Selectivity >80-fold Not Specified
Over α1A adrenergic

receptors.[1][2]

Selectivity >500-fold Not Specified
Over D2 dopamine

receptors.[1][2]

SNAP 94847 hydrochloride also binds with high affinity to mouse and rat MCHR1.[1][2] It

shows minimal cross-reactivity with other G-protein coupled receptors (GPCRs), ion channels,

enzymes, and transporters, indicating a specific mechanism of action.[1][2]

Table 2: Pharmacokinetic Properties in Rats
Parameter Value Route of Administration

Bioavailability 59% Oral (10 mg/kg).[1][2]

Plasma Clearance 4.2 L/hr/kg Oral (10 mg/kg).[1][2]

Blood Clearance 3.3 L/hr/kg Oral (10 mg/kg).[1][2]

Half-life (t½) 5.2 hours Oral (10 mg/kg).[1][2]

Mechanism of Action and Signaling Pathway
SNAP 94847 hydrochloride functions as a competitive antagonist at the MCHR1. This

receptor is primarily expressed in the brain and is involved in the regulation of energy balance,

mood, and appetite.[3] By blocking the binding of the endogenous ligand, melanin-

concentrating hormone (MCH), SNAP 94847 hydrochloride inhibits the downstream signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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